Cas no 5464-46-0 (1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester)

• Product Name: 1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester
• CAS No: 5464-46-0
• MF: C₁₃H₂₀O₇
• MW: 288.293704986572
• CID: 382164
• PubChem ID: 225948
• Update Time: 2025-04-19

1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Butanetricarboxylicacid, 1-oxo-, 1,2,3-triethyl ester
• triethyl 1-oxobutane-1,2,3-tricarboxylate
• 1-Oxo-butan-1,2,3-tricarbonsaeure-triaethylester
• 1-oxo-butane-1,2,3-tricarboxylic acid triethyl ester
• diethyl 3-ethoxycarbonyl-4-methyl-2-oxopentanedioate
• Oxalbrenzweinsaeure-triaethylester
• DTXSID50280198
• NSC-15854
• 5464-46-0
• NSC15854
• NSC 15854

• Inchi： 1S/C13H20O7/c1-5-18-11(15)8(4)9(12(16)19-6-2)10(14)13(17)20-7-3/h8-9H,5-7H2,1-4H3
• InChI Key： RYNYXETZYVJRKY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)C(C(=O)OCC)C(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 288.12100
• Monoisotopic Mass: 288.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 375.1°Cat760mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.449
• PSA: 95.97000
• LogP: 0.49710